Cas no 57946-60-8 (2-(2,2,2-Trifluoroethoxy)benzenamine)

2-(2,2,2-Trifluoroethoxy)benzenamine structure
57946-60-8 structure
Product Name:2-(2,2,2-Trifluoroethoxy)benzenamine
CAS No:57946-60-8
MF:C8H8F3NO
MW:191.15043258667
MDL:MFCD00077605
CID:366417
PubChem ID:2777117
Update Time:2025-04-19

2-(2,2,2-Trifluoroethoxy)benzenamine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2,2-Trifluoroethoxy)aniline
    • 2-(2,2,2-trifluoroethoxy)Benzenamine
    • 2-(2',2',2'-trifluoroethoxy)aniline
    • 2-(2,2,2-Trifluoroethoxy)-benzenamine
    • 2-(2,2,2-Trifluoro-ethoxy)-phenylamine
    • 2,2,2-trifluoroethoxyaniline
    • 2,6-DIFLUORO-3-METHYLBENZYLAMINE
    • 2-(TRIFLUOROETHOXY)ANILINE
    • Benzenamine, 2-(2,2,2-trifluoroethoxy)-
    • 2-(2,2,2-trifluoroethoxy)phenylamine
    • PubChem4505
    • JIKIVGTUYSNUPQ-UHFFFAOYSA-N
    • 2-(2,2,2trifluoroethoxy)aniline
    • STK347853
    • SBB024496
    • KM01
    • SB75697
    • AM62035
    • AB01315752-02
    • NCGC00320465-01
    • AKOS000215130
    • BDBM626125
    • T3284
    • 57946-60-8
    • MFCD00077605
    • SCHEMBL2940227
    • DTXSID70380381
    • 3-ENDO-AMINOBICYCLO[2.2.1]HEPT-5-ENE-2-ENDO-CARBOXYLICACID
    • SY050842
    • PS-8355
    • AC-3708
    • CS-0207338
    • A19777
    • FT-0655556
    • EN300-26609
    • Z227266956
    • DA-28733
    • 2-(2,2,2-Trifluoroethoxy)benzenamine
    • MDL: MFCD00077605
    • Inchi: 1S/C8H8F3NO/c9-8(10,11)5-13-7-4-2-1-3-6(7)12/h1-4H,5,12H2
    • InChI Key: JIKIVGTUYSNUPQ-UHFFFAOYSA-N
    • SMILES: FC(COC1C=CC=CC=1N)(F)F

Computed Properties

  • Exact Mass: 191.05600
  • Monoisotopic Mass: 191.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Density: 1.286±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 49.0 to 53.0 deg-C
  • Boiling Point: 214.9±40.0 ºC (760 Torr),
  • Flash Point: 83.8±27.3 ºC,
  • Solubility: Very slightly soluble (0.99 g/l) (25 º C),
  • PSA: 35.25000
  • LogP: 2.79110

2-(2,2,2-Trifluoroethoxy)benzenamine Security Information

2-(2,2,2-Trifluoroethoxy)benzenamine Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(2,2,2-Trifluoroethoxy)benzenamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161792-1G
2-(2,2,2-Trifluoroethoxy)benzenamine
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161792-200mg
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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57946-60-8 98%
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TRC
T790170-250mg
2-(2,2,2-Trifluoroethoxy)benzenamine
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$ 64.00 2023-04-16
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T790170-500mg
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T790170-1g
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$ 110.00 2022-06-02
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T790170-2.5g
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$ 259.00 2023-04-16
Apollo Scientific
PC5197-5g
2-(2,2,2-Trifluoroethoxy)aniline
57946-60-8 97%
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£70.00 2025-02-21
Apollo Scientific
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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